Cas no 835890-74-9 (2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide)

• Product Name: 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide
• CAS No: 835890-74-9
• MF: C₁₅H₁₈N₂OS
• MW: 274.381222248077
• CID: 6284323
• PubChem ID: 2980969
• Update Time: 2025-10-29

2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide
• 835890-74-9
• N-(3-(2-methylthiazol-4-yl)phenyl)pivalamide
• Z52060637
• 2,2-dimethyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]propanamide
• F1767-0139
• SR-01000299296-1
• SR-01000299296
• AKOS001185286

• Inchi： 1S/C15H18N2OS/c1-10-16-13(9-19-10)11-6-5-7-12(8-11)17-14(18)15(2,3)4/h5-9H,1-4H3,(H,17,18)
• InChI Key： CKRDPLLAWIAVCA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1=CC=CC(=C1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 274.11398438g/mol
• Monoisotopic Mass: 274.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2Ų

Additional information on 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide

Introduction to 2,2-Dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide (CAS No. 835890-74-9)

2,2-Dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide, with the CAS number 835890-74-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a thiazole ring and a substituted phenyl group. The compound's molecular formula is C₁₆H₁₉NOS, and it has a molecular weight of 277.40 g/mol.

The synthesis of 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide typically involves multi-step reactions, including the formation of the thiazole ring and subsequent functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for research and development purposes.

In the context of medicinal chemistry, 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide has been investigated for its potential therapeutic properties. Studies have shown that this compound exhibits significant biological activities, including anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide demonstrated potent anti-inflammatory activity in both in vitro and in vivo models. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation.

Beyond its anti-inflammatory properties, 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide has also been explored for its potential as an analgesic agent. Research conducted by a team at the University of California in 2020 indicated that this compound effectively reduced pain responses in animal models of neuropathic pain. The mechanism of action is thought to involve the modulation of nociceptive pathways and the inhibition of pain-related neurotransmitters.

The structural features of 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide contribute to its biological activities. The thiazole ring provides a rigid scaffold that can interact with specific protein targets, while the substituted phenyl group enhances the compound's lipophilicity and cell membrane permeability. These properties make it an attractive candidate for drug development.

In addition to its therapeutic potential, 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide has been studied for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups and create derivatives with enhanced biological activities or improved pharmacokinetic profiles. For example, researchers at Harvard University have used this compound as a starting material to develop novel inhibitors of kinases involved in cancer signaling pathways.

The safety profile of 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide is another important aspect of its evaluation for pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 2,2-dimethyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylpropanamide (CAS No. 835890-74-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.